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Compound of Interest

Compound Name: Tibric acid

Cat. No.: B1683151 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of Tibric acid, a

peroxisome proliferator-activated receptor alpha (PPARα) agonist, in the analysis of gene

expression. Detailed protocols for in vitro and in vivo studies are provided, along with data

presentation guidelines and visualizations to facilitate experimental design and data

interpretation.

Introduction
Tibric acid is a member of the fibrate class of drugs that functions as a potent agonist of

Peroxisome Proliferator-Activated Receptor alpha (PPARα), a nuclear receptor that is a key

regulator of lipid metabolism.[1][2] Upon activation by ligands such as Tibric acid, PPARα

forms a heterodimer with the Retinoid X Receptor (RXR).[1][3] This complex then binds to

specific DNA sequences known as Peroxisome Proliferator Response Elements (PPREs) in the

promoter regions of target genes, leading to the modulation of their transcription.[1][3] The

primary therapeutic effects of Tibric acid, including the reduction of plasma triglycerides and

regulation of lipoprotein metabolism, are mediated through these changes in gene expression.

[1][4]

Mechanism of Action: The PPARα Signaling
Pathway

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 5 Tech Support

https://www.benchchem.com/product/b1683151?utm_src=pdf-interest
https://www.benchchem.com/product/b1683151?utm_src=pdf-body
https://www.benchchem.com/product/b1683151?utm_src=pdf-body
https://www.researchgate.net/figure/Schematic-diagram-presenting-the-signaling-pathways-of-PPARa-involved-in-the-mechanisms_fig1_47791947
https://www.creative-diagnostics.com/ppar-signaling-pathway.htm
https://www.benchchem.com/product/b1683151?utm_src=pdf-body
https://www.researchgate.net/figure/Schematic-diagram-presenting-the-signaling-pathways-of-PPARa-involved-in-the-mechanisms_fig1_47791947
https://www.researchgate.net/figure/The-signaling-pathways-of-PPARa-and-estrogen-receptors-a-After-activation_fig3_46428193
https://www.researchgate.net/figure/Schematic-diagram-presenting-the-signaling-pathways-of-PPARa-involved-in-the-mechanisms_fig1_47791947
https://www.researchgate.net/figure/The-signaling-pathways-of-PPARa-and-estrogen-receptors-a-After-activation_fig3_46428193
https://www.benchchem.com/product/b1683151?utm_src=pdf-body
https://www.researchgate.net/figure/Schematic-diagram-presenting-the-signaling-pathways-of-PPARa-involved-in-the-mechanisms_fig1_47791947
https://pubmed.ncbi.nlm.nih.gov/18356690/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1683151?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Tibric acid exerts its effects on gene expression primarily through the activation of the PPARα

signaling pathway. The binding of Tibric acid to PPARα initiates a cascade of molecular events

that ultimately alters the transcription rates of a multitude of genes involved in lipid

homeostasis.
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1. Cell Culture
(e.g., HepG2 cells)

2. Tibric Acid Treatment
(Dose-response and time-course)

3. RNA Isolation
(e.g., TRIzol method)

4. RNA Quality Control
(Spectrophotometry & Gel Electrophoresis)

5. cDNA Synthesis
(Reverse Transcription)

6. Quantitative PCR (qPCR)
(Analysis of target gene expression)

7. Data Analysis
(Relative quantification, e.g., 2-ΔΔCt)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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